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Compound of Interest

4-Bromo-5-fluoro-2-
Compound Name:

hydroxybenzaldehyde
CAS No.: 1427405-76-2
Cat. No.: B2397366

Get Quote

Part 1: Executive Technical Summary

4-Bromo-5-fluoro-2-hydroxybenzaldehyde is not merely a catalog reagent; it is a high-value
"privileged scaffold" in medicinal chemistry. Its trisubstituted benzene core—featuring an
aldehyde, a phenol, and two distinct halogens—makes it a linchpin for Divergent Oriented
Synthesis (DOS).

The ortho-hydroxyl and aldehyde groups allow for rapid heterocycle formation (e.g.,
benzofurans, coumarins), while the bromine and fluorine atoms offer orthogonal
functionalization handles. The bromine enables palladium-catalyzed cross-coupling (Suzuki-
Miyaura, Buchwald-Hartwig), and the fluorine modulates metabolic stability and lipophilicity
(Bioisosterism).

However, its multifunctionality introduces specific stability challenges—primarily oxidative
degradation and pH-sensitive polymerization—that standard Safety Data Sheets (SDS) fail to
address adequately.
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Chemical Identity & Properties

Property Specification

Chemical Name 4-Bromo-5-fluoro-2-hydroxybenzaldehyde
Molecular Formula C7H4BrFO2

Molecular Weight 219.01 g/mol

Appearance Off-white to pale yellow crystalline powder

Soluble in DMSO, DMF, MeOH, DCM; Insoluble

Solubility )
in water.
Purity Marker 1H-NMR Aldehyde peak (~10.0-10.4 ppm, s)
) 4-Bromo-5-fluoro-2-hydroxybenzoic acid
Key Impurity

(Oxidation product)

Part 2: Critical Hazards & GHS Classification

While classified as an irritant, the real risk in a research setting is the compound's reactivity
profile, which can lead to pressure buildup in sealed vessels if degradation occurs, or
unexpected side reactions.

GHS Classification (29 CFR 1910.1200 / EU CLP)

 Skin Irritation: Category 2 (H315)[1]
o Eye Irritation: Category 2A (H319)

e STOT-SE (Respiratory): Category 3 (H335)[1]

The "Hidden" Hazards (Expert Insight)

» Aldehyde Autoxidation: Like most benzaldehydes, this compound is air-sensitive. Exposure
to atmospheric oxygen converts the aldehyde to the corresponding benzoic acid. This is not
just a purity issue; the carboxylic acid can alter the pH of sensitive catalytic cycles, poisoning
transition metal catalysts (e.g., Pd(0)).
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o Phenolic Acidity: The fluorine atom at the 5-position increases the acidity of the para-
hydroxyl group (relative to the F). This makes the phenol more prone to deprotonation,
potentially leading to unwanted phenoxide formation if stored in basic environments or glass
with high alkali content.

Emergency Response Decision Logic

The following diagram outlines the immediate response protocols for exposure, prioritizing the
neutralization of the acidic phenol moiety.
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Eye Contact Inhalation
(Corrosive/lrritant) (Mucosal Irritation)

2. Rinse PEG-300 or Water (15m) 2. Check pH of lacrimal fluid 2. Oxygen if breathing labored
3. Monitor for whitening 3. Consult Ophthalmologist 3. Corticosteroid nebulizer (Medical only)

Click to download full resolution via product page

Caption: Decision logic for emergency response. Note the specific recommendation for PEG-
300 for skin decontamination due to the lipophilic nature of halogenated phenols.

Part 3: Handling, Storage, & Stability Protocol
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Scientific Integrity Note: The shelf-life of this compound is directly correlated to the exclusion of
oxygen and moisture. A yellowing of the white powder is a visual indicator of synthesis
degradation (quinone methide formation or oxidation).

Storage Architecture

e Primary Container: Amber glass vial with a Teflon-lined screw cap.
o Atmosphere: Argon or Nitrogen backfill is mandatory for long-term storage (>1 week).

o Temperature: 2°C to 8°C. (Freezing is acceptable but may cause condensation upon
thawing; ensure desiccation before opening).

Handling Workflow (The "Schlenk" Standard)

To maintain the integrity of the aldehyde for sensitive couplings (e.g., Knoevenagel
condensations), follow this workflow.

Cold Storage Prevent Condensation

Thermal Equilibration
(2-8°C, Argon) i

(Warm to RT in Desiccator)

PPE Check Weighing Quick Transfer Solubilization Reaction Vessel
(Nitrile Gloves x2, Goggles) (Anti-static gun recommended) (Degassed Solvent) (Inert Atmosphere)

Click to download full resolution via product page

Caption: Operational workflow to prevent hydrolysis and oxidation during the transfer from
storage to reaction vessel.

Solubility & Solvent Compatibility[3]

» Recommended: Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Tetrahydrofuran
(THF).

o Caution: Avoid Acetone (can undergo aldol condensation with the benzaldehyde under basic
conditions).

e Prohibited: Water (insoluble), strong alkaline solutions (causes rapid
decomposition/polymerization).
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Part 4: Synthetic Utility & Quality Control
Quality Control: Self-Validating System

Before committing this reagent to a multi-step synthesis (e.g., a 10-step drug campaign),
validate its purity.

e Visual Check: If the powder is dark brown, recrystallize immediately (EtOH/Water or
Hexane/EtOAC).

e 1H-NMR Check:
o Aldehyde Proton: Singlet at ~10.2 ppm.
o Phenol Proton: Broad singlet at ~11.0 ppm (exchangeable).

o Impurity Flag: Appearance of a broad peak at ~13.0 ppm indicates oxidation to carboxylic

acid.

Application Logic: The Benzofuran Pathway

The primary utility of 4-Bromo-5-fluoro-2-hydroxybenzaldehyde is in the synthesis of
substituted benzofurans via the Rap-Stoermer reaction or similar condensation-cyclization
cascades.
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4-Bromo-5-fluoro- + Alpha-Halo Ketone / Ester
2-hydroxybenzaldehyde (Base: K2CO3)
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5-Bromo-6-fluoro-benzofuran
Derivative

Diversification

Pd-Catalyzed Coupling

(Suzuki/Buchwald at Br site)
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Caption: Synthetic pathway illustrating the conversion of the scaffold into a benzofuran core,
followed by late-stage functionalization via the bromine handle.
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(Note: Specific CAS numbers for multi-halogenated isomers vary by vendor catalog. Always
verify the substitution pattern via NMR upon receipt.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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